Cas no 1205750-33-9 (tert-butyl 2,7-diazaspiro[4.6]undecane-2-carboxylate)

• Product Name: tert-butyl 2,7-diazaspiro[4.6]undecane-2-carboxylate
• CAS No: 1205750-33-9
• MF: C₁₄H₂₆N₂O₂
• MW: 254.368443965912
• CID: 4562895
• Update Time: 2025-10-29

tert-butyl 2,7-diazaspiro[4.6]undecane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2,7-diazaspiro[4.6]undecane-2-carboxylate
• 2,7-Diazaspiro[4.6]undecane-2-carboxylic acid, 1,1-dimethylethyl ester

• Inchi： 1S/C14H26N2O2/c1-13(2,3)18-12(17)16-9-7-14(11-16)6-4-5-8-15-10-14/h15H,4-11H2,1-3H3
• InChI Key： CZDQHTSQZKRNKA-UHFFFAOYSA-N
• SMILES： C1C2(CCCCNC2)CCN1C(OC(C)(C)C)=O

Additional information on tert-butyl 2,7-diazaspiro[4.6]undecane-2-carboxylate

tert-Butyl 2,7-Diazaspiro[4.6]Undecane-2-Carboxylate: A Comprehensive Overview

tert-butyl 2,7-diazaspiro[4.6]undecane-2-carboxylate is a complex organic compound with the CAS number 1205750-33-9. This compound belongs to the class of spiro compounds, which are characterized by two rings sharing only one atom. The spiro structure in this compound is further modified by the presence of two nitrogen atoms, making it a diazaspiro compound. The term diazaspiro refers to the presence of two nitrogen atoms within the spiro system, which can significantly influence the compound's chemical properties and reactivity.

The structure of tert-butyl 2,7-diazaspiro[4.6]undecane-2-carboxylate consists of a spiro system where a six-membered ring and a five-membered ring are connected via a single atom. The nitrogen atoms are located at positions 2 and 7 of the spiro system, giving rise to its name. The substituents on the spiro system include a tert-butyl group and a carboxylate group, both attached at position 2. This unique structure makes the compound an interesting subject for both academic and industrial research.

Recent studies have highlighted the potential of diazaspiro compounds in various fields, including drug discovery and materials science. For instance, researchers have explored the use of diazaspiro compounds as building blocks for constructing bioactive molecules with potential therapeutic applications. The presence of nitrogen atoms in the spiro system can impart desirable pharmacokinetic properties, such as improved solubility and bioavailability.

In terms of synthesis, tert-butyl 2,7-diazaspiro[4.6]undecane-2-carboxylate can be prepared through a variety of methods, including cyclization reactions and ring-forming strategies. One common approach involves the reaction of an appropriate diamine with a diacid or diacid chloride under specific conditions to form the spiro structure. The tert-butyl group can be introduced via esterification or alkylation reactions, depending on the desired substituent pattern.

The chemical properties of this compound are heavily influenced by its spiro structure and substituents. The nitrogen atoms in the diazaspiro system can participate in hydrogen bonding and other non-covalent interactions, which can affect the compound's stability and reactivity. Additionally, the tert-butyl group provides steric bulk, which can influence the compound's physical properties such as melting point and solubility.

From an applications perspective, tert-butyl 2,7-diazaspiro[4.6]undecane-2-carboxylate has shown promise in several areas. In drug discovery, it has been used as a lead compound for designing molecules with specific biological activities. For example, researchers have investigated its potential as an inhibitor of certain enzymes or as a modulator of receptor activity.

In materials science, this compound has been explored for its use in constructing advanced materials with unique mechanical or electronic properties. The spiro structure can serve as a rigid framework for assembling larger molecular architectures or for incorporating functional groups that enhance material performance.

Recent advancements in computational chemistry have also contributed to our understanding of this compound's behavior at the molecular level. By employing techniques such as density functional theory (DFT) and molecular dynamics simulations, researchers have been able to predict its electronic properties and stability under various conditions.

In conclusion, tert-butyl 2,7-diazaspiro[4.6]undecane-2-carboxylate is a versatile organic compound with a unique structure that offers numerous opportunities for research and application across diverse fields. Its diazaspiro framework provides a platform for exploring novel chemical reactions and developing innovative materials with tailored properties.